2-(3-Methylbut-1-ynyl)aniline

• Molecular Formula: C11H13N
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 2-(3-methylbut-1-ynyl)aniline
• InChI: InChI=1S/C11H13N/c1-9(2)7-8-10-5-3-4-6-11(10)12/h3-6,9H,12H2,1-2H3
• InChI Key: WJEKTEASIVVQKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C#CC1=CC=CC=C1N

Description

2-(3-Methylbut-1-ynyl)aniline is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 2-iodoaniline (Aldrich, 5.0 g, 22.8 mmol) in Et3N (50 ml) in a re-sealable pressure tube was added copper (I) iodide (22 mg, 0.114 mmol), Pd(PPh3)2Cl2 (80 mg, 0.114 mmol), and 3-methylbut-1-yne (Alfa Aesar, 3.1 g, 45.7 mmol). The mixture was stirred at room temperature for 20 h and was diluted with Et2O, filtered through Celite, and concentrated in vacuo. The residue was purified by flash chromatography on silica gel eluting with 30% Et2O-hexanes to yield 2-(3-methylbut-1-ynyl)aniline (Compound 37) as orange oil.

Synthesis routes and methods II

Procedure details